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Compound of Interest

Compound Name: Toddalosin

Cat. No.: B15593700 Get Quote

Disclaimer: Specific safety data sheets (SDS) and detailed disposal protocols for Toddalosin
are not readily available in public resources. As a biscoumarin compound isolated from

Toddalia asiatica, it should be handled with care as a potentially bioactive and hazardous

substance. The following procedures are based on general best practices for the disposal of

hazardous laboratory chemicals and should be adapted in consultation with your institution's

Environmental Health & Safety (EHS) department.

Toddalosin is a biscoumarin that should be managed as a hazardous chemical waste stream.

Proper disposal is critical to ensure the safety of laboratory personnel and to prevent

environmental contamination. All items that come into contact with Toddalosin, including

personal protective equipment (PPE) and lab supplies, must be treated as contaminated waste.

[1]

Chemical and Physical Properties of Toddalosin
The following table summarizes the known chemical properties of Toddalosin. This information

is crucial for selecting compatible waste containers and understanding potential hazards.
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Property Data Citation(s)

CAS Number 137182-37-7 [2][3]

Compound Type Coumarin [2]

Solubility

Soluble in Chloroform,

Dichloromethane, Ethyl

Acetate, DMSO, Acetone

[2]

Chemical Name

8-[(1R,6S)-6-[(S)-(5,7-

dimethoxy-2-oxochromen-8-

yl)-ethoxymethyl]-3,5,5-

trimethylcyclohex-2-en-1-

yl]-5,7-dimethoxychromen-2-

one

[4]

Molecular Formula C34H38O9 [4]

Molecular Weight 590.7 g/mol [4]

Detailed Disposal Protocol for Toddalosin Waste
This protocol outlines the step-by-step process for the safe disposal of Toddalosin and

contaminated materials in a laboratory setting.

Step 1: Waste Identification and Segregation
Identify Waste Streams: Separate Toddalosin waste into three categories:

Solid Waste: Unused or expired pure compound, contaminated lab supplies (e.g., gloves,

bench paper, pipette tips).[5]

Liquid Waste: Solutions containing Toddalosin, including experimental residues and

rinsate from cleaning glassware.

Sharps Waste: Needles, syringes, or broken glass contaminated with Toddalosin.[5]

Segregate Incompatibles: Store Toddalosin waste separately from other incompatible

chemical waste streams, such as strong acids, bases, and oxidizing agents, to prevent
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dangerous reactions.[6][7]

Step 2: Container Selection and Labeling
Select Compatible Containers:

Solid Waste: Use a designated, leak-proof container with a secure lid. For general lab

trash contaminated with Toddalosin, double-bag the waste in clear plastic bags to allow

for visual inspection by EHS personnel.[5]

Liquid Waste: Use a chemically compatible, shatter-resistant container with a leak-proof,

screw-on cap.[5][8] Ensure the container material does not react with the solvents used.

Do not fill the container beyond 90% capacity to allow for expansion.[6]

Sharps Waste: Use a designated, puncture-resistant sharps container.[5]

Label Containers Clearly:

Affix a "Hazardous Waste" label to each container as soon as the first drop of waste is

added.[7]

Clearly write "Toddalosin Waste" and list all chemical constituents, including solvents and

their approximate concentrations.

Indicate the date when waste was first added to the container.[8]

Step 3: Waste Storage in a Satellite Accumulation Area
(SAA)

Designate an SAA: Store the labeled waste containers in a designated Satellite

Accumulation Area within the laboratory.[6] This area must be at or near the point of

generation.

Use Secondary Containment: Place all waste containers in a secondary container, such as a

lab tray or bin, that is chemically compatible and can hold 110% of the volume of the largest

container.[5] This will contain any potential leaks or spills.
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Keep Containers Closed: Ensure all waste containers are securely capped at all times,

except when adding waste.[5][7]

Step 4: Arranging for Waste Collection
Monitor Accumulation Limits: Be aware of your institution's limits on the volume of waste

(e.g., 55 gallons) and the time (e.g., 90 days) that it can be stored in an SAA.[5]

Request Pickup: Once the container is full or the time limit is approaching, schedule a waste

collection with your institution's EHS department.[5][8] Do not dispose of Toddalosin waste

down the drain or in the regular trash.[9]

Final Disposal Method: The ultimate disposal of cytotoxic or hazardous waste is typically

high-temperature incineration or chemical neutralization, which will be managed by your

licensed waste provider.[1][10]

Visual Workflow for Toddalosin Disposal
The following diagram illustrates the decision-making process and procedural flow for the

proper disposal of Toddalosin waste in a research environment.
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Start: Toddalosin Waste Generated

Step 1: Identify Waste Type

Solid Waste
(e.g., contaminated gloves, powder)

Solid

Liquid Waste
(e.g., solutions, rinsate)

Liquid

Sharps Waste
(e.g., contaminated needles)

Sharps

Step 2: Select & Label
Compatible Container

Leak-proof container
with secure lid

Chemically resistant bottle
with screw cap

Puncture-resistant
sharps container

Affix 'Hazardous Waste' Label
List all constituents

Step 3: Store in SAA
with Secondary Containment

Step 4: Request Pickup
from EHS

End: Waste Disposed by
Licensed Professional

Click to download full resolution via product page

Caption: Workflow for the safe disposal of Toddalosin waste.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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